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Compound of Interest

Compound Name: Ethyl piperidine-3-carboxylate

Cat. No.: B147429

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Ethyl piperidine-3-carboxylate, including detailed operational and
disposal plans to foster a culture of safety and precision in your work.

Essential Safety and Handling Information

Ethyl piperidine-3-carboxylate and its variants are chemicals that require careful handling to
prevent potential health hazards. The primary risks associated with this compound include
serious eye damage, skin irritation, and respiratory tract irritation.[1][2][3] Adherence to proper
personal protective equipment (PPE) protocols is the first line of defense against accidental
exposure.

Recommended Personal Protective Equipment (PPE)
When working with Ethyl piperidine-3-carboxylate, the following PPE is mandatory:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[1][4]

o Skin Protection: Chemical-resistant gloves are essential. Always inspect gloves for integrity
before use.[1][5] Fire or flame-resistant and impervious clothing should also be worn to
prevent skin contact.[1][4]
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o Respiratory Protection: In situations where exposure limits may be exceeded or if irritation is
experienced, a full-face respirator with an appropriate filter (e.g., type ABEK (EN14387))
should be used.[4][6] For routine handling in a well-ventilated area, a dust mask (type N95,
US) may be sufficient.[7]

o General Hygiene: Do not eat, drink, or smoke in the handling area.[2] Always wash hands
thoroughly with soap and water after handling the chemical.[2] Contaminated work clothes
should be laundered separately before reuse.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Ethyl piperidine-
3-carboxylate and its related compounds.

Property Value Source(s)
Chemical Formula C8H15N0O2 [6]
Molecular Weight 157.21 g/mol [6]

Form Liquid [6]

Density 1.043 g/mL at 25 °C [6]

Flash Point 76.7 °C (170.1 °F) [6][7]

GHS Pictogram GHSO05 (Corrosion) [6][7]

GHS Signal Word Danger [4][6][7]
Hazard Statements H315, H318, H319, H335 [21[31[4]1[5]18]

] P261, P280, P302+P352,
Precautionary Statements [L13]1[5][8][°]
P305+P351+P338, P501

Storage Class Code 10 (Combustible liquids) [61[7]

Step-by-Step Operational Protocol

A systematic approach to handling Ethyl piperidine-3-carboxylate is crucial for minimizing
risks. The following protocol outlines the key steps from receipt of the chemical to its final use
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in an experimental setting.
. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leaks.

Store the chemical in its original, tightly sealed container in a cool, dry, and well-ventilated
area.[2][3]

Keep it away from incompatible materials and sources of ignition.[10]

. Preparation for Use:

Work in a designated area, preferably within a chemical fume hood, to ensure adequate
ventilation.[3][4]

Ensure that a safety shower and an eyewash station are readily accessible.[3]

Don all required personal protective equipment (PPE) as detailed above before handling the
chemical.

. Handling and Use:

Avoid all personal contact with the chemical, including inhalation of vapors or mists.[2]
Use non-sparking tools to prevent ignition.[11]
If transferring the liquid, do so carefully to avoid splashing.

. Post-Handling Procedures:

After use, securely seal the container.

Decontaminate the work area thoroughly.

Remove and properly store or dispose of PPE.

Wash hands and any exposed skin immediately and thoroughly.[2]

Disposal Plan

Proper disposal of Ethyl piperidine-3-carboxylate and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

e Collect surplus chemical and any materials contaminated with it (e.g., gloves, absorbent
pads) in a designated, labeled, and sealed container.[9][11]
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2. Disposal Procedure:

Do not dispose of the chemical down the drain.[10][11]

Engage a licensed professional waste disposal service to handle the disposal of the
chemical and its containers.[10]

All disposal activities must be in accordance with local, regional, and national regulations.[3]

First Aid Measures

In the event of accidental exposure, immediate action is necessary.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][4]
[11]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water. If skin irritation occurs, seek medical attention.[1][3][4][11]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][4][11] Remove contact lenses if present and easy to do so.[1][3]
Continue rinsing and seek immediate medical attention.[1][4]

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4][11]

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling Ethyl piperidine-3-
carboxylate, from preparation to disposal.
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Caption: Workflow for the safe handling of Ethyl piperidine-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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